Cas no 1396800-00-2 (5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole)

• Product Name: 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole
• CAS No: 1396800-00-2
• MF: C₂₂H₁₉N₃O
• MW: 341.405764818192
• CID: 6011495
• PubChem ID: 71783777
• Update Time: 2025-07-16

5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole
• Methanone, [3-(6-methyl-1H-benzimidazol-2-yl)-1-azetidinyl]-1-naphthalenyl-
• 1396800-00-2
• [3-(6-methyl-1H-benzimidazol-2-yl)azetidin-1-yl]-naphthalen-1-ylmethanone
• VU0530225-1
• (3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(naphthalen-1-yl)methanone
• 5-methyl-2-[1-(naphthalene-1-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole
• F6037-0482
• AKOS024529956

• Inchi： 1S/C22H19N3O/c1-14-9-10-19-20(11-14)24-21(23-19)16-12-25(13-16)22(26)18-8-4-6-15-5-2-3-7-17(15)18/h2-11,16H,12-13H2,1H3,(H,23,24)
• InChI Key： PDKORTITRGDLTJ-UHFFFAOYSA-N
• SMILES： C(N1CC(C2NC3=CC(C)=CC=C3N=2)C1)(C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 341.152812238g/mol
• Monoisotopic Mass: 341.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole

Introduction to Compound with CAS No. 1396800-00-2 and Product Name: 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole

The compound with the CAS number 1396800-00-2 and the product name 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a naphthalene-1-carbonyl moiety and a benzodiazole core, suggests a multifaceted interaction with biological targets, making it a subject of considerable interest for researchers.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The azetidin ring in this compound is particularly noteworthy, as it is known to exhibit favorable pharmacokinetic properties when incorporated into drug molecules. This structural feature contributes to the compound's potential as a scaffold for further derivatization and optimization. The 5-methyl substituent further enhances the complexity of the molecule, influencing its electronic properties and binding affinity towards biological receptors.

In the context of modern drug discovery, the integration of computational methods and high-throughput screening has accelerated the identification of promising candidates. The structural motifs present in 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole align well with current trends in medicinal chemistry, particularly in the pursuit of molecules that can modulate neurotransmitter systems. Benzodiazole derivatives are well-documented for their anxiolytic and sedative effects, while naphthalene-based structures have shown promise in various pharmacological contexts.

The naphthalene-1-carbonyl group serves as a key pharmacophore, contributing to the compound's ability to interact with specific protein targets. This moiety is often employed in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. The combination of this group with the benzodiazole core creates a unique profile that may be exploited for therapeutic purposes. Furthermore, the azetidin ring provides a rigid framework that can be fine-tuned to optimize receptor binding interactions.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole, facilitating rapid exploration of its pharmacological potential. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired structural features. These synthetic strategies not only enhance efficiency but also allow for greater flexibility in modifying the molecular framework.

The compound's relevance is further underscored by its alignment with ongoing research initiatives aimed at developing novel treatments for neurological disorders. The benzodiazole scaffold, in particular, has been extensively studied for its role in modulating GABAergic neurotransmission. By incorporating additional functional groups such as the naphthalene-1-carbonyl moiety, researchers aim to develop analogs with improved efficacy and reduced side effects. This approach exemplifies the iterative nature of drug development, where structural modifications are systematically explored to achieve desired pharmacological outcomes.

From a computational chemistry perspective, molecular modeling techniques have been employed to predict the binding modes of 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole to biological targets. These simulations provide valuable insights into how structural features influence receptor interactions and can guide experimental efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural composition makes it a candidate for exploration in materials science and agrochemicals, where heterocyclic compounds are increasingly recognized for their versatile properties. The integration of interdisciplinary approaches continues to drive innovation in chemical research, highlighting the importance of compounds like 5-methyl-2-1-(naphthalene-1-carbonyl)azetidin-3-ylium-H,-benzodiazole.

In conclusion, the compound with CAS number 1396800-00-2 represents a significant contribution to pharmaceutical chemistry. Its complex structure and multifaceted functional groups position it as a promising candidate for further investigation. As research progresses, advancements in synthetic methodologies and computational modeling will continue to enhance our understanding of its pharmacological potential. The integration of these tools will undoubtedly lead to new insights and applications in medicine and related fields.